1-Benzothiophen-6-YL 2,2-dimethylpropanoate

• CAS No.: 648905-99-1
• Molecular Formula: C13H14O2S
• Molecular Weight: 234.32 g/mol
• IUPAC Name: 1-benzothiophen-6-yl 2,2-dimethylpropanoate
• InChI: InChI=1S/C13H14O2S/c1-13(2,3)12(14)15-10-5-4-9-6-7-16-11(9)8-10/h4-8H,1-3H3
• InChI Key: JFIIRIAJIUDCPA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)OC1=CC2=C(C=C1)C=CS2

Description

1-Benzothiophen-6-YL 2,2-dimethylpropanoate is a useful research compound. Its molecular formula is C13H14O2S and its molecular weight is 234.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Dissolve benzo[b]thiophen-6-ol (10 g, 67 mmol) in pyridine (300 mL). Add 2,2-dimethyl-propionyl chloride (38 mL, 308 mmol) dropwise, and stir at room temperature for 8 hours. Concentrate in vacuo to ¼ volume, partition between ethyl acetate (250 mL) and water (250 mL). Separate layers, wash organic layer with water (250 mL) and brine (200 mL). Dry with magnesium sulfate, filter, and concentrate in vacuo to give 15 g of 2,2-dimethyl-propionic acid benzo[b]thiophen-6-yl ester (98%).